Cas no 1008201-46-4 (2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
• CAS No: 1008201-46-4
• MF: C₁₇H₁₄F₃N₃O₂
• MW: 349.30717420578
• CID: 6090033
• PubChem ID: 2838062
• Update Time: 2025-07-18

2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
• 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(4-(trifluoromethyl)phenyl)acetamide
• 2-Quinoxalineacetamide, 1,2,3,4-tetrahydro-3-oxo-N-[4-(trifluoromethyl)phenyl]-
• 2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
• AKOS000569379
• F1065-0783
• 1008201-46-4
• SR-01000499342
• 2-(3-oxo-1,2,3,4-tetrahydro-2-quinoxalinyl)-N-[4-(trifluoromethyl)phenyl]acetamide
• AKOS016318602
• AF-399/34824002
• SR-01000499342-1

• Inchi： 1S/C17H14F3N3O2/c18-17(19,20)10-5-7-11(8-6-10)21-15(24)9-14-16(25)23-13-4-2-1-3-12(13)22-14/h1-8,14,22H,9H2,(H,21,24)(H,23,25)
• InChI Key： JJPDCSCFFVOXMN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)NC(=O)C1CC(NC1=CC=C(C(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 349.10381118g/mol
• Monoisotopic Mass: 349.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 593.9±50.0 °C(Predicted)
• pka: 12.81±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide

Introduction to 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide (CAS No. 1008201-46-4)

2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide, identified by its CAS number 1008201-46-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and an acetylamide moiety, contribute to its unique chemical properties and biological relevance.

The quinoxaline core in this compound is a heterocyclic aromatic system that has been extensively studied for its pharmacological effects. Quinoxalines exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl substituent in the molecular structure enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development.

The N-[4-(trifluoromethyl)phenyl]acetamide part of the molecule introduces a lipophilic group that improves solubility and membrane permeability, which are critical factors for drug bioavailability. The trifluoromethyl group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability and binding affinity. This modification can significantly influence the compound's pharmacokinetic profile and therapeutic efficacy.

Recent research in medicinal chemistry has highlighted the importance of quinoxaline derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications in the quinoxaline scaffold can lead to compounds with enhanced potency and selectivity. For instance, derivatives with fluorinated aromatic rings have shown improved pharmacological activity due to increased lipophilicity and reduced metabolic degradation.

In the context of oncology research, 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide has been investigated for its potential as an anticancer agent. Preclinical studies suggest that this compound may inhibit key enzymes involved in tumor growth and proliferation. The combination of the quinoxaline core and the acetylamide moiety appears to disrupt critical signaling pathways in cancer cells, making it a promising lead for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, are often employed to construct the complex quinoxaline framework. The introduction of the trifluoromethyl group typically requires specialized reagents and methodologies to achieve optimal regioselectivity.

In terms of pharmacokinetic properties, studies indicate that 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The lipophilic nature of the molecule allows for efficient absorption across biological membranes, while the acetylamide group contributes to metabolic stability. These properties make it a suitable candidate for further preclinical development.

From a biological activity perspective, this compound has shown promise in vitro and in vivo. Initial screening assays have revealed inhibitory effects on various enzymes and receptors relevant to cancer biology. Additionally, structural analogs of this compound have demonstrated enhanced binding affinity to target proteins compared to parent quinoxaline derivatives. This suggests that further optimization could lead to even more potent therapeutic agents.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions between 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide and biological targets. These simulations help researchers understand how structural modifications can influence pharmacological activity without the need for extensive experimental trials.

Recent advancements in high-throughput screening (HTS) have accelerated the discovery process for novel bioactive compounds like this one. Automated platforms enable researchers to rapidly test thousands of compounds against various biological targets, identifying promising candidates for further investigation. The integration of HTS with computational methods has significantly reduced the time required to develop lead compounds for drug development.

The potential therapeutic applications of CAS No 1008201-46-4 extend beyond oncology. Preliminary studies suggest that this compound may also have applications in treating neurological disorders due to its ability to modulate neurotransmitter systems. The presence of both polar and non-polar regions in its structure allows it to interact with multiple types of biological targets.

In conclusion, 2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide (CAS No 1008201-46-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical development. Its unique combination of chemical features makes it a valuable candidate for further research into novel therapeutic agents. As our understanding of molecular interactions continues to evolve, this compound will likely play an important role in future drug discovery efforts.